molecular formula C9H18O2 B8310981 2-Ethyl 2-(hydroxymethyl)hexanal

2-Ethyl 2-(hydroxymethyl)hexanal

Cat. No. B8310981
M. Wt: 158.24 g/mol
InChI Key: UVEFAZXHHJHMGK-UHFFFAOYSA-N
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Patent
US06809224B2

Procedure details

The same also applies to U.S. Pat. No. 5,235,118, which relates to the reaction of 2-ethylhexanal with formaldehyde to give 2-ethyl-2-(hydroxymethyl)hexanal. Here too, formaldehyde is used in substoichiometric amounts relative to the 2-ethylhexanal, and only a small residue of formaldehyde is present in the product solution. The addition of water with subsequent distillation serves for effective removal of unreacted 2-ethylhexanal.
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Identifiers

REACTION_CXSMILES
[CH2:1]([CH:3]([CH2:6][CH2:7][CH2:8][CH3:9])[CH:4]=[O:5])[CH3:2].[CH2:10]=[O:11]>>[CH2:1]([C:3]([CH2:10][OH:11])([CH2:6][CH2:7][CH2:8][CH3:9])[CH:4]=[O:5])[CH3:2]

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Conditions

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See reaction.notes.procedure_details.

Outcomes

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Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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